Cas no 37891-04-6 (2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one)

• Product name: 2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• CAS No: 37891-04-6
• MF: C₇H₅N₃OS
• MW: 179.1991
• CID: 297683
• PubChem ID: 13228304

2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• 2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
• Pyrido[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-2-thioxo
• Pyrido[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-2-thioxo-
• 2,3-d
• 2-mercapto-pyrido[3,2-e]pyrimidin-4-ol
• 2-sulfanylpyrido[2,3-d]pyrimidin-4-ol
• 2-Thioxo-2,3-dihydro-1H-pyrido[2,3-d]pyrimidin-4-on
• 2-thioxo-2,3-dihydro-1H-pyrido[2,3-d]pyrimidin-4-one
• 2-thioxo-2,3-dihydropyrido
• Pyrido<3,2-e>-2-thiouracil
• pyrimidin-4(1H)-one
• 37891-04-6
• 2-thioxopyrido[2,3-d]pyrimidin-4-one
• 2-MERCAPTOPYRIDO[2,3-D]PYRIMIDIN-4(3H)-ONE
• AKOS015917158
• SCHEMBL11781060
• C91482
• 2-Thioxo-2,3-dihydropyridio[2,3-d]pyrimidin-4(1H)-one
• AKOS006285247
• SCHEMBL7977529
• 2-Sulfanylidene-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one
• DTXSID00530236
• 2-thioxopyrido[2,3-d]pyrimidin-4(1H)-one

• Inchi： InChI=1S/C7H5N3OS/c11-6-4-2-1-3-8-5(4)9-7(12)10-6/h1-3H,(H2,8,9,10,11,12)
• InChI Key： NLQLNIRVMDWHJE-UHFFFAOYSA-N
• SMILES： C1=CC2=C(N=C1)N=C(N=C2O)S

Computed Properties

• Exact Mass: 179.01500
• Monoisotopic Mass: 179.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.1Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 93.63000
• LogP: 0.98070

2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one Security Information

2-Thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%